Cas no 62664-42-0 (3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester)

62664-42-0 structure
Product name:3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester
3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester
- ethyl 2,4,5-trimethylthiophene-3-carboxylate
- 62664-42-0
- SCHEMBL168027
- DTXSID50728101
-
- Inchi: InChI=1S/C10H14O2S/c1-5-12-10(11)9-6(2)7(3)13-8(9)4/h5H2,1-4H3
- InChI Key: KTUIIRADQCEICZ-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=C(SC(=C1C)C)C
Computed Properties
- Exact Mass: 198.07152
- Monoisotopic Mass: 198.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester Related Literature
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Yijun Zheng,Mitchell Kim Liong Han,Bin Li Mater. Horiz., 2020,7, 111-116
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Zhaomin Hao,Shishuai Yang,Jingyang Niu,Zhiqiang Fang,Liangliang Liu,Qingsong Dong,Shuyan Song,Yong Zhao Chem. Sci., 2018,9, 5640-5645
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Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
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Jose L. Garcia-Cordero,Sebastian J. Maerkl Lab Chip, 2014,14, 2642-2650
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5. 3D in vitro co-culture disc for spatiotemporal image analysis of cancer–stromal cell interaction†Haruko Takahashi,Yutaka Kikuchi Biomater. Sci., 2021,9, 4448-4458
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Yu-Qi Gao,Yi Hou,Liming Zhu,Guzhou Chen,Dongyang Xu,Sheng-Yong Zhang,Yupeng He RSC Adv., 2019,9, 29005-29009
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Ming Cheng,Chenhao Yao,Yihan Cao,Qi Wang,Yi Pan,Juli Jiang,Leyong Wang Chem. Commun., 2016,52, 8715-8718
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John J. Lavigne Chem. Commun., 2003, 1626-1627
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Yu Wang,Cheng Niu,Dong-Hua Xie,Da-Ming Du Org. Biomol. Chem., 2021,19, 8572-8577
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Samir Kumar Sarkar,Pakkirisamy Thilagar Chem. Commun., 2013,49, 8558-8560
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